5-(3-Chlorophenyl)-4-((4-propoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol
CAS No.: 478255-31-1
Cat. No.: VC16155323
Molecular Formula: C18H17ClN4OS
Molecular Weight: 372.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 478255-31-1 |
|---|---|
| Molecular Formula | C18H17ClN4OS |
| Molecular Weight | 372.9 g/mol |
| IUPAC Name | 3-(3-chlorophenyl)-4-[(E)-(4-propoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C18H17ClN4OS/c1-2-10-24-16-8-6-13(7-9-16)12-20-23-17(21-22-18(23)25)14-4-3-5-15(19)11-14/h3-9,11-12H,2,10H2,1H3,(H,22,25)/b20-12+ |
| Standard InChI Key | WZFPFFSMDJOBQR-UDWIEESQSA-N |
| Isomeric SMILES | CCCOC1=CC=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC(=CC=C3)Cl |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C=NN2C(=NNC2=S)C3=CC(=CC=C3)Cl |
Introduction
Structural Elucidation and Molecular Properties
Core Architecture and Substituent Analysis
The compound belongs to the 1,2,4-triazole family, characterized by a five-membered aromatic ring containing three nitrogen atoms. Its core structure is modified by two key substituents:
-
A 3-chlorophenyl group at the 5-position of the triazole ring, introducing electron-withdrawing effects and steric bulk.
-
A 4-propoxybenzylideneamino moiety at the 4-position, comprising a benzylidene group linked via an imine bond (-N=CH-) to a propoxy-substituted benzene ring.
The thiol (-SH) group at the 3-position enhances reactivity, enabling participation in hydrogen bonding and redox reactions .
Table 1: Comparative Structural Features of Related Triazole Derivatives
The positional isomerism of the chlorophenyl group (2- vs. 3-) in the analog may significantly alter electronic distribution and biological target affinity.
Spectroscopic and Computational Data
While experimental spectra for the target compound are unavailable, predictions for its 2-chlorophenyl analog provide insights:
-
Mass Spectrometry: Predicted molecular ion [M+H]⁺ at m/z 373.08843 with a collision cross-section of 186.8 Ų .
-
Tautomerism: The thiol group enables thione-thiol tautomerism, potentially influencing solubility and reactivity.
Synthetic Pathways and Optimization Challenges
Hypothesized Synthesis Route
Based on methods for analogous triazoles , a plausible synthesis involves:
-
Precursor Preparation:
-
Synthesis of 5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol via cyclization of thiosemicarbazide intermediates.
-
Preparation of 4-propoxybenzaldehyde through Williamson ether synthesis.
-
-
Condensation Reaction:
Acid-catalyzed Schiff base formation between the triazole-amine and aldehyde:Critical parameters include temperature control (60-80°C) and solvent selection (e.g., ethanol or DMF) .
Purification Challenges
-
Byproduct Formation: Competing reactions may yield N-alkylated products or oxidized disulfides.
-
Chromatographic Separation: Reverse-phase HPLC with C18 columns could resolve thiol/thione tautomers, though literature reports no successful isolation .
Physicochemical and Biochemical Profiling
Predicted Properties
| Property | Value/Range | Method of Estimation |
|---|---|---|
| LogP (Partition Coefficient) | 3.8 ± 0.5 | ChemAxon Calculator |
| Aqueous Solubility | <0.1 mg/mL (25°C) | ALIENS Model |
| pKa (Thiol group) | 8.2-9.1 | MarvinSketch Prediction |
The high LogP suggests significant lipid membrane permeability, potentially enhancing cellular uptake in biological systems.
Reactivity Profile
-
Nucleophilic Sites: Thiol (-SH) and triazole N-atoms participate in:
-
Metal chelation (e.g., Zn²⁺, Cu²⁺)
-
Disulfide bridge formation under oxidative conditions
-
-
Electrophilic Substitution: The chlorophenyl ring may undergo directed meta-substitution, though steric hindrance from the propoxy group could limit reactivity.
Computational Docking Studies (In Silico Analysis)
Target Protein Modeling
Preliminary molecular docking with the 2-chlorophenyl analog suggests:
-
EGFR Kinase Binding: Binding energy -9.2 kcal/mol via H-bonds with Met793 and hydrophobic interactions with Leu718.
-
Tubulin Polymerization Inhibition: Partial occupancy at the colchicine binding site (PDB 1SA0).
| Endpoint | Prediction | Confidence |
|---|---|---|
| Mutagenicity (Ames) | Negative | 76% |
| Hepatotoxicity | Positive | 68% |
| hERG Inhibition | Moderate Risk | 82% |
The predicted hepatotoxicity may stem from reactive metabolite formation during thiol oxidation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume